molecular formula CaMg2 B14482276 Einecs 235-210-3 CAS No. 12133-32-3

Einecs 235-210-3

Cat. No.: B14482276
CAS No.: 12133-32-3
M. Wt: 88.69 g/mol
InChI Key: SOGNENAYUULAFP-UHFFFAOYSA-N
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Description

Calcium–magnesium (1/1) refers to formulations or compounds where calcium (Ca) and magnesium (Mg) are present in a 1:1 molar or mass ratio.

Properties

CAS No.

12133-32-3

Molecular Formula

CaMg2

Molecular Weight

88.69 g/mol

IUPAC Name

calcium;magnesium

InChI

InChI=1S/Ca.2Mg

InChI Key

SOGNENAYUULAFP-UHFFFAOYSA-N

Canonical SMILES

[Mg].[Ca]

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

Calcium and magnesium can be combined through various synthetic routes. One common method is the complexometric titration using ethylenediaminetetraacetic acid (EDTA). In this method, calcium and magnesium ions are complexed with EDTA, and the reaction is monitored using indicators such as Eriochrome Black T . Another method involves the use of calcium and magnesium salts, which are dissolved in water and then combined under controlled pH conditions to form the desired compound .

Industrial Production Methods

Industrial production of calcium–magnesium compounds typically involves the extraction of calcium and magnesium from natural sources such as limestone and dolomite. These minerals are processed to obtain calcium oxide and magnesium oxide, which are then combined in the desired ratio. The process involves heating the minerals to high temperatures to facilitate the reaction and produce the final compound .

Chemical Reactions Analysis

Types of Reactions

Calcium–magnesium (1/1) undergoes various types of chemical reactions, including:

Common Reagents and Conditions

Common reagents used in these reactions include oxygen, carbon, and various acids and bases. The reactions typically occur under controlled temperature and pressure conditions to ensure the desired products are formed .

Major Products Formed

The major products formed from these reactions include calcium oxide, magnesium oxide, and various calcium and magnesium salts, depending on the specific reaction conditions and reagents used .

Scientific Research Applications

Calcium–magnesium (1/1) has a wide range of scientific research applications, including:

Mechanism of Action

Comparison with Similar Compounds

Research Findings

  • Human Studies : A Chinese study on adults over 45 years old established reference plasma Ca:Mg ratios (mean: 4.33 ± 0.59) and highlighted the clinical relevance of deviations from this baseline .
  • Animal Models : In calves, serum Ca:Mg ratios correlated with vitality levels (r = 0.89), suggesting that hypermagnesemia in low-vitality calves may require targeted interventions .

Comparison with Similar Compounds

Calcium–magnesium formulations vary in ratios (e.g., 2:1, 1:1) and chemical forms (e.g., citrate, malate, chloride), each with distinct bioavailability and applications.

Table 1: Key Comparisons of Calcium–Magnesium Formulations

Ratio/Compound Form Primary Applications Absorption Rate Research Findings
Calcium–Magnesium (1:1) Malate (Thorne) Bone density, cardiovascular health High (chelate complex) Synergistic effects on blood pressure and bone health
Calcium–Magnesium (2:1) Citrate (Integrative Therapeutics) Muscle function, nerve transmission Moderate Supports muscle relaxation; may reduce cramping
Calcium–Magnesium Citrate USP Standard Pharmaceutical preparations Variable Recognized for purity and stability
Calcium–Magnesium Chloride Hydrated salt Phosphate binding in CKD Low Lowers serum FGF23 but lacks CV outcome data
Calcium Carbonate (1:1) Carbonate Antacids, dietary supplements Low (pH-dependent) Risk of hypercalcemia if overused

Critical Analysis of Ratios

  • 1:1 vs. 2:1 Debate :

    • 1:1 Advocates : Carolyn Dean (Nutritional Magnesium Association) argues that excessive calcium intake (2:1 ratio) may lead to arterial calcification, while a 1:1 ratio ensures balanced absorption and metabolic efficiency .
    • 2:1 Proponents : Supplements like CalMag 2:1 cite traditional adherence to this ratio for nerve transmission and muscle function, though absorption varies with chemical form (e.g., oxide vs. citrate) .
  • Bioavailability :

    • Malate and citrate forms (1:1) exhibit higher absorption due to chelation, whereas carbonate and chloride forms require acidic environments for dissolution .
    • ICP-MS analyses confirm precision in measuring plasma Ca and Mg levels, critical for validating bioavailability claims .
  • Clinical Applications :

    • Phosphate Binding : Calcium–magnesium compounds are used in chronic kidney disease (CKD) to lower serum phosphate and FGF23, though their cardiovascular benefits remain unproven .
    • Bone Health : While 1:1 formulations are preferred for synergistic effects, 2:1 ratios are still marketed, reflecting unresolved debates in nutritional science .

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